molecular formula C7H10N2OS B13159849 4-Amino-1-(1,2-thiazol-3-yl)butan-1-one

4-Amino-1-(1,2-thiazol-3-yl)butan-1-one

Cat. No.: B13159849
M. Wt: 170.23 g/mol
InChI Key: RPNPZQXMMIJGLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-1-(1,2-thiazol-3-yl)butan-1-one is a small organic compound characterized by a butan-1-one backbone with an amino group at position 4 and a 1,2-thiazol-3-yl substituent attached to the ketone group.

Properties

Molecular Formula

C7H10N2OS

Molecular Weight

170.23 g/mol

IUPAC Name

4-amino-1-(1,2-thiazol-3-yl)butan-1-one

InChI

InChI=1S/C7H10N2OS/c8-4-1-2-7(10)6-3-5-11-9-6/h3,5H,1-2,4,8H2

InChI Key

RPNPZQXMMIJGLW-UHFFFAOYSA-N

Canonical SMILES

C1=CSN=C1C(=O)CCCN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-(1,2-thiazol-3-yl)butan-1-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 1,2-thiazole-3-carboxylic acid with an appropriate amine, followed by reduction and subsequent functional group transformations. The reaction conditions often include the use of solvents such as ethanol or methanol, and catalysts like palladium on carbon for hydrogenation steps .

Industrial Production Methods

Industrial production of 4-Amino-1-(1,2-thiazol-3-yl)butan-1-one may involve large-scale synthesis using similar routes as in laboratory settings but optimized for higher yields and purity. This can include continuous flow reactors and advanced purification techniques like crystallization and chromatography to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

4-Amino-1-(1,2-thiazol-3-yl)butan-1-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oxo derivatives, while reduction can produce alcohols. Substitution reactions can result in a variety of substituted thiazole derivatives .

Scientific Research Applications

4-Amino-1-(1,2-thiazol-3-yl)butan-1-one has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex thiazole derivatives.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-Amino-1-(1,2-thiazol-3-yl)butan-1-one involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name Core Structure Substituent/Ring System Functional Groups Molecular Weight (g/mol) Potential Applications
4-Amino-1-(1,2-thiazol-3-yl)butan-1-one Butan-1-one 1,2-thiazol-3-yl Ketone, primary amine ~183.24* Hypothesized: Antimicrobial, receptor modulation
Difelikefalin (KORSUVA®) Piperidine-4-carboxylic acid Tetrapeptide chains Carboxylic acid, amides 679.4 (free base) Treatment of CKD-associated pruritus
4-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminobutanoic acid Butanoic acid 1,1-dioxo-1,2-benzothiazol Carboxylic acid, amine Not explicitly reported Chemical intermediate, potential enzyme inhibition

*Calculated based on molecular formula C₇H₉N₃OS.

Key Observations :

  • Thiazol vs. Benzothiazol : The target compound’s 1,2-thiazol ring lacks the benzene fusion and sulfone groups present in the benzothiazol derivative , likely reducing its polarity and altering binding specificity.
  • Ketone vs. Carboxylic Acid : The ketone group in the target compound may enhance membrane permeability compared to the carboxylic acid in ’s compound, which could increase solubility in aqueous environments .
  • Size and Complexity : Difelikefalin’s peptide backbone and higher molecular weight (~679.4 g/mol) suggest distinct pharmacokinetics, such as slower diffusion across membranes compared to the smaller target compound (~183.24 g/mol) .

Physicochemical Properties

  • Solubility : The carboxylic acid group in ’s compound likely improves water solubility, whereas the target compound’s ketone and amine groups may balance lipophilicity and polarity, favoring blood-brain barrier penetration.
  • Stability : The dioxo-benzothiazol system in ’s compound could confer oxidative stability, while the target compound’s thiazol ring might be prone to metabolic degradation.

Research Methods and Tools for Further Study

  • Crystallography : Programs like SHELX could resolve the target compound’s crystal structure, aiding in docking studies or polymorphism analysis.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.